Cas no 2308442-04-6 (1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one)

• Product Name: 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one
• CAS No: 2308442-04-6
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5684049
• PubChem ID: 165767942
• Update Time: 2025-07-17

1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]prop-2-en-1-one
• Z1938379121
• 2308442-04-6
• EN300-26577941
• 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one

• Inchi： 1S/C11H16N4O/c1-3-10(16)14-6-8-15(9-7-14)11-12-4-5-13(11)2/h3-5H,1,6-9H2,2H3
• InChI Key： KATCPETVIASYPR-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN(C2=NC=CN2C)CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 2308442-04-6 and Product Name: 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one

The compound identified by the CAS number 2308442-04-6 and the product name 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both piperazine and methyl-imidazole moieties in its structure suggests a high degree of chemical complexity, which may contribute to its unique pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of 1-methyl-1H-imidazole, a key component of this compound, is well-documented for its role in modulating various biological pathways. Specifically, imidazole derivatives have been extensively studied for their potential to interact with enzymes and receptors, thereby influencing cellular processes. The integration of this moiety with a piperazine ring, as seen in this compound, enhances its binding affinity and selectivity, making it a promising candidate for further exploration.

The piperazine moiety is another critical feature of this molecule, known for its ability to enhance solubility and bioavailability in drug candidates. Piperazine derivatives are widely recognized for their utility in treating a range of conditions, including neurological disorders and infections. The combination of 1-methyl-1H-imidazole and piperazine in this compound suggests a synergistic effect, potentially leading to enhanced therapeutic efficacy. This dual functionality makes it an attractive scaffold for designing molecules with multiple modes of action.

In the context of contemporary pharmaceutical research, the development of small molecules capable of modulating complex biological systems is paramount. The compound with CAS no. 2308442-04-6 exhibits a unique structural arrangement that positions it as a candidate for further investigation in various therapeutic areas. Studies have indicated that such molecules may possess properties conducive to inhibiting key enzymes involved in inflammatory pathways, making them relevant for treating chronic inflammatory conditions.

Moreover, the chemical diversity inherent in this compound's structure allows for extensive structural modifications, enabling chemists to optimize its pharmacokinetic and pharmacodynamic profiles. The presence of an acrylate group (prop-2-en-1-one) provides a versatile handle for further functionalization, facilitating the synthesis of analogs with tailored properties. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

Recent advancements in computational chemistry have accelerated the process of virtual screening and molecular docking studies, allowing researchers to predict the binding interactions of such compounds with biological targets with greater precision. The integration of machine learning algorithms has further enhanced our ability to identify promising candidates based on their structural features. In this regard, the compound with the product name 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ylprop-2-en-1-one represents an excellent example of how computational tools can aid in the discovery process.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of both methyl-imidazole and piperazine functionalities necessitates careful control over reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core imidazole-piperazine scaffold efficiently. These synthetic strategies are critical for producing sufficient quantities of material for preclinical testing.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they enter human trials. The compound under discussion has shown promise in initial pharmacological assays, where it demonstrated interactions with relevant biological targets at nanomolar concentrations. These findings are particularly encouraging given the growing interest in developing targeted therapies that minimize side effects while maximizing therapeutic benefit.

The role of heterocyclic compounds like those derived from imidazole and piperazine continues to be a focal point in drug discovery research. Their ability to mimic natural biomolecules while possessing unique chemical properties makes them invaluable tools for modulating biological processes. As our understanding of disease mechanisms evolves, so too does our capacity to design molecules that can interact selectively with disease-causing pathways.

In conclusion, the compound identified by CAS no. 2308442-04-6 and named 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-ypropenylpropenone represents a significant contribution to pharmaceutical chemistry. Its intricate structure, featuring both methyl-imidazole and piperazine moieties, positions it as a promising candidate for further therapeutic development. With ongoing research focusing on optimizing its pharmacological properties through computational modeling and synthetic chemistry techniques, this molecule holds great potential for addressing unmet medical needs.